Cas no 128960-14-5 (2-ethyl-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-ethyl-4-(methylsulfanyl)butanoic acid
• CAS No: 128960-14-5
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 6163616
• PubChem ID: 14743000
• Update Time: 2024-01-13

2-ethyl-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(methylsulfanyl)butanoic acid
• 128960-14-5
• EN300-1842608
• SCHEMBL10792289

• Inchi： 1S/C7H14O2S/c1-3-6(7(8)9)4-5-10-2/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： KLSQRYBGLWOVTM-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)CC

Computed Properties

• Exact Mass: 162.07145086g/mol
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids